Cas no 1806981-45-2 (Methyl 4-(chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-acetate)

• Product Name: Methyl 4-(chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-acetate
• CAS No: 1806981-45-2
• MF: C₁₀H₁₀ClF₂NO₃
• MW: 265.641108989716
• CID: 4890338
• Update Time: 2025-05-23

Methyl 4-(chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-acetate

• Inchi： 1S/C10H10ClF2NO3/c1-17-8(16)2-6-9(10(12)13)5(3-11)7(15)4-14-6/h4,10,15H,2-3H2,1H3
• InChI Key： JLSNDWLEHAXSOO-UHFFFAOYSA-N
• SMILES： ClCC1C(=CN=C(CC(=O)OC)C=1C(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 1.3
• Topological Polar Surface Area: 59.4

Additional information on Methyl 4-(chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-acetate

Research Briefing on Methyl 4-(chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-acetate (CAS: 1806981-45-2)

Methyl 4-(chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-acetate (CAS: 1806981-45-2) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine backbone and functional groups, serves as a critical intermediate in the synthesis of novel therapeutic agents. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and bioactive molecules targeting various diseases.

The structural features of Methyl 4-(chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-acetate, including the chloromethyl and difluoromethyl substituents, contribute to its reactivity and versatility in chemical transformations. Researchers have leveraged these properties to design and synthesize derivatives with enhanced pharmacological profiles. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of potent kinase inhibitors, which showed promising activity against cancer cell lines.

In addition to its role in drug development, Methyl 4-(chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-acetate has been investigated for its potential in agrochemical applications. A recent report highlighted its use as a precursor in the synthesis of herbicides with improved efficacy and environmental safety. The difluoromethyl group, in particular, has been noted for its ability to modulate the bioavailability and metabolic stability of the resulting compounds.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of Methyl 4-(chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-acetate. Recent advancements in catalytic methods and green chemistry approaches have addressed some of these issues, as detailed in a 2024 publication in Organic Process Research & Development. These developments are expected to facilitate broader adoption of this compound in industrial and academic settings.

Looking ahead, ongoing research aims to further elucidate the mechanistic pathways involving Methyl 4-(chloromethyl)-3-(difluoromethyl)-5-hydroxypyridine-2-acetate and its derivatives. Collaborative efforts between chemists, biologists, and pharmacologists are essential to unlock its full potential in addressing unmet medical and agricultural needs. This briefing underscores the importance of continued investment in the exploration of this versatile compound.